Cas no 138762-93-3 (3-Cyclobutene-1,2-dione, 3-amino-4-propoxy-)

• Product Name: 3-Cyclobutene-1,2-dione, 3-amino-4-propoxy-
• CAS No: 138762-93-3
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 1265120
• PubChem ID: 15253755
• Update Time: 2025-04-20

3-Cyclobutene-1,2-dione, 3-amino-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3-amino-4-propoxy-
• 3-amino-4-propoxycyclobut-3-ene-1,2-dione
• 138762-93-3
• DTXSID80570498

• Inchi： 1S/C7H9NO3/c1-2-3-11-7-4(8)5(9)6(7)10/h2-3,8H2,1H3
• InChI Key： ZUVHOECSYKPBTL-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(C(C=1N)=O)=O

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.39